Cas no 1337627-06-1 (1-(2-CHLORO-4-METHOXYPHENYL)-2-METHOXYETHAN-1-AMINE)

• Product Name: 1-(2-CHLORO-4-METHOXYPHENYL)-2-METHOXYETHAN-1-AMINE
• CAS No: 1337627-06-1
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• CID: 5581634
• PubChem ID: 82284821
• Update Time: 2025-06-28

1-(2-CHLORO-4-METHOXYPHENYL)-2-METHOXYETHAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 1-(2-CHLORO-4-METHOXYPHENYL)-2-METHOXYETHAN-1-AMINE
• 1-(2-chloro-4-methoxyphenyl)-2-methoxyethanamine
• Benzenemethanamine, 2-chloro-4-methoxy-α-(methoxymethyl)-
• Y13176
• 1337627-06-1

• Inchi： 1S/C10H14ClNO2/c1-13-6-10(12)8-4-3-7(14-2)5-9(8)11/h3-5,10H,6,12H2,1-2H3
• InChI Key： POGIUWAHTHLSGU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(COC)N)OC

Computed Properties

• Exact Mass: 215.0713064g/mol
• Monoisotopic Mass: 215.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.162±0.06 g/cm3(Predicted)
• Boiling Point: 311.3±42.0 °C(Predicted)
• pka: 8.61±0.10(Predicted)

Additional information on 1-(2-CHLORO-4-METHOXYPHENYL)-2-METHOXYETHAN-1-AMINE

Professional Introduction to Compound with CAS No. 1337627-06-1 and Product Name: 1-(2-CHLORO-4-METHOXYPHENYL)-2-METHOXYETHAN-1-AMINE

The compound with the CAS number 1337627-06-1 and the product name 1-(2-chloro-4-methoxyphenyl)-2-methoxyethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates key functional groups that contribute to its reactivity and biological activity, making it a valuable candidate for further investigation.

In the realm of pharmaceutical research, the significance of 1-(2-chloro-4-methoxyphenyl)-2-methoxyethan-1-amine lies in its ability to serve as a versatile intermediate in the synthesis of various bioactive molecules. The presence of both chloro and methoxy substituents on the aromatic ring enhances its utility in constructing complex chemical entities. These substituents not only influence the electronic properties of the molecule but also play a crucial role in modulating its interaction with biological targets. The methoxy groups, in particular, are known for their ability to enhance solubility and metabolic stability, which are critical factors in drug design.

Recent studies have highlighted the compound's potential in the development of novel therapeutic agents. Researchers have been exploring its efficacy as a precursor in synthesizing molecules that target specific biological pathways. For instance, derivatives of 1-(2-chloro-4-methoxyphenyl)-2-methoxyethan-1-amine have shown promise in inhibiting enzymes involved in inflammatory responses. This aligns with the growing interest in developing anti-inflammatory drugs that offer alternative mechanisms of action to conventional therapies.

The structural features of this compound also make it an attractive scaffold for designing molecules with enhanced pharmacokinetic properties. The balance between lipophilicity and polarizability, influenced by the chloro and methoxy groups, is a key determinant of drug absorption, distribution, metabolism, and excretion (ADME). By optimizing these parameters, chemists can develop more effective and safer pharmaceuticals. The compound's versatility allows for modifications at multiple sites, enabling fine-tuning of its pharmacological profile to meet specific therapeutic needs.

Advances in computational chemistry have further facilitated the study of 1-(2-chloro-4-methoxyphenyl)-2-methoxyethan-1-amine. Molecular modeling techniques have been employed to predict the binding interactions between this compound and its target proteins. These simulations provide valuable insights into the molecular recognition processes, helping researchers design more potent and selective inhibitors. Such computational approaches are integral to modern drug discovery pipelines, reducing the reliance on empirical screening methods and accelerating the development of novel therapeutics.

The synthesis of 1-(2-chloro-4-methoxyphenyl)-2-methoxyethan-1-amine involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The process typically begins with the preparation of key intermediates such as 2-chloro-4-methoxybenzene, which is then subjected to nucleophilic substitution reactions to introduce the amine functionality. The methoxyethyl group is subsequently added through condensation or alkylation reactions. Each step is carefully optimized to ensure high yields and purity, which are essential for subsequent biological evaluations.

In conclusion, 1-(2-chloro-4-methoxyphenyl)-2-methoxyethan-1-amine represents a promising compound in pharmaceutical chemistry with diverse applications. Its unique structural features and functional groups make it a valuable building block for synthesizing bioactive molecules. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance in drug development efforts. As scientific understanding progresses, it is expected that 1337627-06-1 will play an increasingly significant role in addressing unmet medical needs through innovative chemical solutions.